Cas no 2172138-26-8 (4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172138-26-8
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 6362215
• PubChem ID: 165525625
• Update Time: 2025-10-20

4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid
• 2172138-26-8
• EN300-1457543

• Inchi： 1S/C17H27NO2/c1-15-3-11-4-16(2,8-15)10-17(5-11,9-15)13-7-18-6-12(13)14(19)20/h11-13,18H,3-10H2,1-2H3,(H,19,20)
• InChI Key： HWHMVEMZWWWGIH-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C12CC3CC(C)(CC(C)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 277.204179104g/mol
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172138-26-8)

The compound 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172138-26-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive adamantane and pyrrolidine moieties make it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its rigid adamantane core, which enhances metabolic stability and binding affinity.

In recent years, the demand for adamantane derivatives has surged, driven by their versatility in medicinal chemistry. The 3,5-dimethyladamantane subgroup, in particular, is known for its lipophilicity and ability to penetrate cell membranes, making it valuable for CNS-targeted therapies. Coupled with the pyrrolidine-3-carboxylic acid fragment, this compound exhibits dual functionality—acting as both a hydrogen bond donor and acceptor—which is critical for interactions with biological targets.

One of the most searched questions in the field is: "What are the applications of adamantane-based compounds in drug development?" This molecule addresses this query by showcasing potential uses in neurological disorders, such as Parkinson’s and Alzheimer’s diseases, where adamantane derivatives like memantine have already proven effective. Its carboxylic acid group further allows for derivatization into esters or amides, expanding its utility in prodrug design.

From a synthetic perspective, CAS No. 2172138-26-8 presents intriguing challenges and opportunities. The steric hindrance imposed by the adamantane group necessitates innovative coupling strategies, a topic frequently explored in organic chemistry forums. Recent advancements in catalysis and green chemistry have enabled more efficient routes to such hindered structures, aligning with the industry’s push toward sustainable practices.

Another trending topic is the role of AI-driven drug discovery in identifying novel adamantane analogs. Computational models have highlighted 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid as a high-priority scaffold due to its favorable ADME properties (absorption, distribution, metabolism, excretion). This aligns with the growing emphasis on predictive pharmacology to reduce late-stage attrition in clinical trials.

In material science, the compound’s thermal stability and rigid geometry make it a candidate for advanced polymers or coatings. Researchers are investigating its incorporation into high-performance materials for aerospace or electronics, where durability under extreme conditions is paramount. This dual applicability in life sciences and industrial applications underscores its interdisciplinary relevance.

Safety and regulatory compliance are also frequently searched concerns. While 2172138-26-8 is not classified as hazardous, proper handling protocols for laboratory chemicals should always be followed. The compound’s non-toxic profile in preliminary studies supports its further development without significant environmental or health risks.

In summary, 4-(3,5-dimethyladamantan-1-yl)pyrrolidine-3-carboxylic acid represents a convergence of innovation in medicinal chemistry, synthetic methodology, and material design. Its multifaceted applications and alignment with current scientific trends position it as a compound of enduring interest for both academia and industry.